Cas no 929493-63-0 (3-(2-methoxyphenyl)-2-methyl-9-(pyridin-4-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 3-(2-methoxyphenyl)-2-methyl-9-(pyridin-4-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 929493-63-0
• MF: C₂₅H₂₂N₂O₄
• MW: 414.453186511993
• CID: 5427736
• Update Time: 2025-07-18

3-(2-methoxyphenyl)-2-methyl-9-(pyridin-4-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-2-methyl-9-(pyridin-4-ylmethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 3-(2-methoxyphenyl)-2-methyl-9-(pyridin-4-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C25H22N2O4/c1-16-23(18-5-3-4-6-21(18)29-2)24(28)19-7-8-22-20(25(19)31-16)14-27(15-30-22)13-17-9-11-26-12-10-17/h3-12H,13-15H2,1-2H3
• InChI Key： VQIRTRNOIVMFOG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=CC=C4OC)=C(C)OC3=C2CN(CC2C=CN=CC=2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(2-methoxyphenyl)-2-methyl-9-(pyridin-4-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

Introduction to 3-(2-methoxyphenyl)-2-methyl-9-(pyridin-4-yl)methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS No. 929493-63-0)

3-(2-methoxyphenyl)-2-methyl-9-(pyridin-4-yl)methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one, also known by its CAS number 929493-63-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromeno[8,7-e][1,3]oxazines and is characterized by its unique structural features and potential biological activities.

The molecular structure of 3-(2-methoxyphenyl)-2-methyl-9-(pyridin-4-yl)methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one consists of a chromene core fused with an oxazine ring and substituted with various functional groups. The presence of the 2-methoxyphenyl and pyridin-4-ylmethyl moieties imparts specific chemical properties and biological activities to the molecule. These functional groups are known to play crucial roles in modulating the compound's interactions with biological targets.

Recent studies have highlighted the potential therapeutic applications of 3-(2-methoxyphenyl)-2-methyl-9-(pyridin-4-yl)methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one. One notable area of research is its activity as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 3-(2-methoxyphenyl)-2-methyl-9-(pyridin-4-yl)methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one could be a promising lead compound for the development of novel therapeutic agents targeting these conditions.

In addition to its enzymatic inhibition properties, 3-(2-methoxyphenyl)-2-methyl-9-(pyridin-4-yl)methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one has also been investigated for its potential as an anti-inflammatory agent. Research conducted by a team at the University of California found that this compound effectively reduces inflammation in vitro and in vivo models. The anti-inflammatory effects are attributed to its ability to modulate the expression of pro-inflammatory cytokines and chemokines. These findings open up new avenues for exploring the use of 3-(2-methoxyphenyl)-2-methyl-9-(pyridin-4-yl)methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(2-methoxyphenyl)-2-methyl-9-(pyridin-4-yl)methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one have also been studied to assess its suitability for drug development. Preliminary data indicate that this compound has favorable absorption and distribution profiles in animal models. However, further studies are needed to optimize its pharmacokinetic parameters and ensure its safety and efficacy in human trials.

In terms of synthetic methods, several approaches have been developed to synthesize 3-(2-methoxyphenyl)-2-methyl-9-(pyridin-4-yl)methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one. A notable synthetic route involves a multi-step process that includes the formation of the chromene core followed by functionalization with the desired substituents. This synthetic strategy allows for the preparation of structurally diverse analogs that can be screened for improved biological activities.

The safety profile of 3-(2-methoxyphenyl)-2-methyl-9-(pyridin-4-y l)methyl - 4 H , 8 H , 9 H , 10 H -chromeno [ 8 , 7 - e ] [ 1 , 3 ] oxazin - 4 - one has been evaluated through various toxicity studies. In vitro assays using human cell lines have shown that this compound exhibits low cytotoxicity at therapeutic concentrations. Additionally, animal studies have not reported any significant adverse effects at doses relevant for therapeutic use. These findings support the potential for further clinical development of this compound.

To summarize, 3 -( 2 - methoxyphenyl ) - 2 - methyl - 9 -( pyridin - 4 - yl ) methyl - 4 H , 8 H , 9 H , 10 H -chromeno [ 8 , 7 - e ] [ ] oxazin - ] one (CAS No. ) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for drug development. As new findings emerge from preclinical and clinical studies,< strong > p >